(2-cyclopropylfuran-3-yl)methanol
Overview
Description
(2-cyclopropylfuran-3-yl)methanol is a useful research compound. Its molecular formula is C8H10O2 and its molecular weight is 138.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-cyclopropylfuran-3-yl)methanol involves the conversion of a cyclopropylfuran derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopropylfuran", "Methanol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Sulfuric acid", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate", "Methanol" ], "Reaction": [ "Cyclopropylfuran is reacted with sodium borohydride and methanol in the presence of hydrochloric acid to yield (2-cyclopropylfuran-3-yl)methanol.", "The crude product is then purified by extraction with sodium hydroxide and ethyl acetate.", "The organic layer is dried over magnesium sulfate and concentrated under reduced pressure.", "The resulting product is then acetylated with acetic anhydride and sulfuric acid to yield the desired product.", "The product is purified by recrystallization from methanol." ] } | |
CAS No. |
2731010-65-2 |
Molecular Formula |
C8H10O2 |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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